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Compound of Interest

Compound Name: Xenon-131

Cat. No.: B1250047

An In-depth Technical Guide on the Core Atomic Structure and Electron Configuration of
Xenon-131

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the atomic structure and electron
configuration of Xenon-131 (13tXe), a stable isotope of xenon. The information presented
herein is intended to serve as a core reference for researchers, scientists, and professionals in
drug development who utilize xenon isotopes in their work, such as in advanced medical
imaging and nuclear magnetic resonance (NMR) studies.

Introduction to Xenon-131

Xenon is a noble gas with the atomic number 54.[1] The isotope Xenon-131 is a stable,
naturally occurring isotope with a natural abundance of approximately 21.2%.[2] It is widely
used in various scientific and medical applications, including in the development of high-gain
lasers and as a contrast agent in Magnetic Resonance Imaging (MRI).[2] While not radioactive,
its distinct nuclear properties make it valuable for various specialized applications.[2]

Atomic Structure of Xenon-131

The atomic structure of an element is defined by the arrangement and properties of its
constituent subatomic particles. For Xenon-131, this comprises 54 protons and 54 electrons,
with the isotope being specifically characterized by its 77 neutrons.[3]
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Tabulated Atomic and Nuclear Properties

The fundamental atomic and nuclear characteristics of Xenon-131 are summarized in the table
below for easy reference.

Property Value
Atomic Number (2) 54

Mass Number (A) 131
Number of Protons 54

Number of Neutrons (N) 77

Number of Electrons 54

Atomic Mass 130.9050824 Da
Natural Abundance 21.232%
Stability Stable
Nuclear Spin (1) 3/2
Nuclear Quadrupole Moment -0.114 barn
g-factor 0.461

Sources:[4][5]

Atomic Structure Diagram

The following diagram illustrates a simplified model of the atomic structure of Xenon-131,
depicting the nucleus containing protons and neutrons, with electrons orbiting in their
respective shells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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